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Compound of Interest

Compound Name: 3-Aminopentane

Cat. No.: B048096 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 3-Aminopentane (CAS: 616-24-0), a key

chemical intermediate. It covers its physicochemical properties, safety and handling protocols,

and common experimental procedures.

Core Properties and Identification
3-Aminopentane, also known as 1-Ethylpropylamine, is a primary aliphatic amine.[1][2][3] It is

a colorless to pale yellow liquid with a characteristic amine or fishy odor.[1][4][5] This

compound serves as a versatile building block in organic synthesis, particularly in the

production of pharmaceuticals and agrochemicals.[1][4] Its molecular structure consists of a

pentane chain with an amino group attached to the third carbon atom.[1][2]

Physicochemical Data
The fundamental physicochemical properties of 3-Aminopentane are summarized in the table

below.
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Property Value Source(s)

CAS Number 616-24-0 [6][7][8]

Molecular Formula C₅H₁₃N [1][4][8]

Molecular Weight 87.16 g/mol [4][5][8]

Appearance Colorless to light yellow liquid [1]

Odor Strong, ammonia-like, fishy [4][5]

Boiling Point 89-91 °C at 760 mmHg [6]

Melting Point -70 °C to -63.5 °C [5][6]

Flash Point 2 °C [6]

Density 0.736 g/cm³ [5]

Solubility
Soluble in water and organic

solvents
[1][9]

LogP (Octanol/Water) 1.834 [4]

Safety, Handling, and Storage
3-Aminopentane is classified as a hazardous chemical.[7] It is a highly flammable liquid and

vapor and causes severe skin burns and eye damage.[6][7][10] Proper personal protective

equipment (PPE) and engineering controls are mandatory when handling this substance.

GHS Hazard and Precautionary Information
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Category Code Statement Source(s)

Hazard Statements H225
Highly flammable

liquid and vapour.
[6][10]

H314

Causes severe skin

burns and eye

damage.

[6][10]

H318
Causes serious eye

damage.
[6][10]

Precautionary:

Prevention
P210

Keep away from

heat/sparks/open

flames/hot surfaces.

— No smoking.

[6][10]

P233
Keep container tightly

closed.
[6][10]

P260

Do not breathe

dust/fume/gas/mist/va

pours/spray.

[6][10]

P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

[6][10]

Precautionary:

Response
P301+P330+P331

IF SWALLOWED:

Rinse mouth. Do NOT

induce vomiting.

[6]

P303+P361+P353

IF ON SKIN (or hair):

Remove/Take off

Immediately all

contaminated clothing.

Rinse SKIN with

water/shower.

[10]
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P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[10]

P310

Immediately call a

POISON CENTER or

doctor/physician.

[10]

Precautionary:

Storage
P403+P235

Store in a well-

ventilated place. Keep

cool.

[10]

P405 Store locked up. [10]

Precautionary:

Disposal
P501

Dispose of

contents/container to

an approved waste

disposal plant.

[10][11]

Handling and Storage Recommendations
Handling: Use in a well-ventilated area with explosion-proof equipment.[7][11] All metal parts

of equipment must be grounded to prevent static discharge.[7][11] Avoid contact with skin,

eyes, and inhalation of vapors.[6]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area designated

for flammables.[7][11] The substance is air-sensitive and should be stored under an inert

atmosphere.[7][8]

Incompatible Materials: Strong acids, strong oxidizing agents, acid anhydrides, and acid

chlorides.[7][11]

Experimental Protocols
Synthesis
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While detailed, step-by-step synthesis protocols for 3-Aminopentane are typically proprietary,

common laboratory-scale synthesis is achieved through the reductive amination of 3-

pentanone (diethyl ketone).

Methodology: Reductive Amination of 3-Pentanone

Imine Formation: 3-Pentanone is reacted with ammonia or an ammonia source (e.g.,

ammonium acetate) to form the corresponding imine intermediate. This reaction is typically

acid-catalyzed and involves the removal of water to drive the equilibrium towards the

product.

Reduction: The intermediate imine is then reduced to the primary amine, 3-Aminopentane.

Common reducing agents for this step include sodium borohydride (NaBH₄), sodium

cyanoborohydride (NaBH₃CN), or catalytic hydrogenation (e.g., H₂ over a metal catalyst like

Raney Nickel or Palladium).[12]

Work-up and Isolation: Following the reduction, an aqueous work-up is performed to quench

any remaining reducing agent and separate the product. This typically involves pH

adjustment and extraction of the amine into an organic solvent.

Purification: The crude product is purified, most commonly by fractional distillation, to yield

pure 3-Aminopentane.

Purification
Fractional distillation is the primary method for purifying 3-Aminopentane from non-volatile

impurities or solvents with different boiling points.

Methodology: Fractional Distillation

Apparatus Setup: Assemble a fractional distillation apparatus, including a round-bottom flask,

a fractionating column (e.g., Vigreux), a condenser, a receiving flask, and a thermometer.

Ensure all glassware is dry.

Charging the Flask: Add the crude 3-Aminopentane to the distillation flask along with boiling

chips to ensure smooth boiling.
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Distillation: Gently heat the flask. The component with the lower boiling point will vaporize

first, rise through the column, condense, and be collected in the receiving flask.

Fraction Collection: Monitor the temperature at the top of the column. Collect the fraction that

distills at the known boiling point of 3-Aminopentane (89-91 °C). Discard any initial "forerun"

that distills at a lower temperature and stop the distillation before higher-boiling impurities

can distill over.

Final Product: The collected liquid is the purified 3-Aminopentane.

Setup

Process

Output

Assemble dry fractional
distillation apparatus

Add crude 3-Aminopentane
and boiling chips to flask

Gently heat the flask

Monitor vapor temperature
at top of column

Collect fraction distilling
at 89-91 °C

Purified 3-Aminopentane
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Caption: General workflow for the purification of 3-Aminopentane by fractional distillation.

Analytical Characterization
The identity and purity of 3-Aminopentane are confirmed using standard spectroscopic

methods.[13][14]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR spectroscopy are

used to confirm the molecular structure. The ¹H NMR spectrum of 3-Aminopentane would

show characteristic signals for the ethyl groups and the methine proton adjacent to the

amine.[15]

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify functional groups. The

spectrum of 3-Aminopentane will exhibit characteristic N-H stretching absorptions for the

primary amine group (typically two bands in the 3300-3500 cm⁻¹ region) and C-H stretching

for the alkyl chains.

Mass Spectrometry (MS): Mass spectrometry provides information on the molecular weight

and fragmentation pattern of the molecule.[3] Electron ionization (EI-MS) would show the

molecular ion peak (M⁺) at m/z = 87, confirming the molecular weight.
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Caption: Workflow for the analytical characterization of 3-Aminopentane.

Chemical Reactivity and Applications
As a primary amine, 3-Aminopentane exhibits basic properties and undergoes reactions

typical of this functional group, such as acylation and alkylation, to form a variety of derivative

compounds.[1][5] Its primary application is as a chemical intermediate or building block in the

synthesis of more complex molecules.[4] It is particularly valuable in creating soluble imides

and imines without introducing a chiral center.[16]

3-Aminopentane
(Building Block)

Organic
Synthesis

Pharmaceuticals

Agrochemicals
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b048096?utm_src=pdf-body-img
https://www.benchchem.com/product/b048096?utm_src=pdf-body
https://www.benchchem.com/product/b048096?utm_src=pdf-body
https://cymitquimica.com/cas/616-24-0/
https://www.solubilityofthings.com/pentan-3-amine
https://www.guidechem.com/dictionary/en/616-24-0.html
https://en.wikipedia.org/wiki/3-Aminopentane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048096?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Role of 3-Aminopentane as a chemical intermediate in various industries.

Biological Activity and Signaling Pathways
While 3-Aminopentane has been noted as a metabolite observed in cancer metabolism,

specific biological activities or roles in cellular signaling pathways are not well-documented in

publicly available literature.[2] Its derivatives, rather than the compound itself, are typically the

focus of drug development and biological evaluation. For instance, complex molecules

containing a 3-amino group have been investigated as allosteric activators of phosphatases

like SHP1, but these structures are significantly different from 3-Aminopentane.[12] Therefore,

no specific signaling pathways involving 3-Aminopentane can be detailed at this time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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